Cas no 566-03-0 (Tetrahydrodehydrocorticosterone)
566-03-0 structure
Product Name:Tetrahydrodehydrocorticosterone
Tetrahydrodehydrocorticosterone Chemical and Physical Properties
Names and Identifiers
-
- Pregnane-11,20-dione,3,21-dihydroxy-, (3a,5b)-
- 3-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one
- 5-B-PREGNANE-3-A-21-DIOL-11-20-DIONE
- Tetrahydrodehydrocor
- TETRAHYDRODEHYDROCORTICOSTERONE
- Tetrahydrodehydrocor?ticosterone
- 3alpha,21-dihydroxy-5beta-pregnane-11,20-dione
- tetrahydro-11-dehydrocorticosterone
- tetrahydro-Kendall's A
- HY-W588255
- EINECS 209-295-2
- NSC 11574
- 9CC60D5C-C0F1-40A6-AC82-41665186A079
- CS-0644144
- 5beta-pregnan-3alpha,21-diol-11,20-dione
- NS00042799
- NSC11574
- NSC-11574
- DTXSID501293596
- Pregnane-3alpha,21-diol-11,20-dione, 5beta-
- SCHEMBL2512342
- 566-03-0
- (3R,5R,8S,9S,10S,13S,14S,17S)-3-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one
- C05478
- 5beta-Pregnane-3alpha,21-diol-11,20-dione
- Tetrahydrodehydrocorticosterone
-
- Inchi: 1S/C21H32O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-16,19,22-23H,3-11H2,1-2H3/t12-,13-,14+,15+,16-,19-,20+,21+/m1/s1
- InChI Key: XWYBFXIUISNTQG-RHBMFIQRSA-N
- SMILES: O=C1C[C@]2(C)[C@@H](C(CO)=O)CC[C@H]2[C@@H]2CC[C@@H]3C[C@@H](CC[C@]3(C)[C@H]21)O
Computed Properties
- Exact Mass: 348.23016
- Monoisotopic Mass: 348.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
- LogP: 2.74660
Tetrahydrodehydrocorticosterone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T293165-25mg |
Tetrahydrodehydrocorticosterone |
566-03-0 | 25mg |
$ 230.00 | 2023-09-06 | ||
| TRC | T293165-250mg |
Tetrahydrodehydrocorticosterone |
566-03-0 | 250mg |
$ 1777.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474702-50 mg |
Tetrahydrodehydrocorticosterone, |
566-03-0 | 50mg |
¥2,557.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474702-50mg |
Tetrahydrodehydrocorticosterone, |
566-03-0 | 50mg |
¥2557.00 | 2023-09-05 | ||
| A2B Chem LLC | AG71993-2mg |
5-B-PREGNANE-3-A-21-DIOL-11-20-DIONE |
566-03-0 | 2mg |
$157.00 | 2023-12-30 | ||
| A2B Chem LLC | AG71993-5mg |
5-B-PREGNANE-3-A-21-DIOL-11-20-DIONE |
566-03-0 | 5mg |
$175.00 | 2023-12-30 | ||
| A2B Chem LLC | AG71993-50mg |
5-B-PREGNANE-3-A-21-DIOL-11-20-DIONE |
566-03-0 | 95% | 50mg |
$471.00 | 2024-04-19 |
Tetrahydrodehydrocorticosterone Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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